Cas no 2549039-33-8 (2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 2549039-33-8
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• CID: 5313838
• PubChem ID: 154831005
• Update Time: 2025-10-28

2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(3,4-dimethoxyphenyl)-4-methyl-, 1,1-dioxide
• AKOS040727760
• 2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1lambda,2,4-benzothiadiazine-1,1,3-trione
• F6782-4426
• 2549039-33-8
• 2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione
• 2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C16H16N2O5S/c1-17-12-6-4-5-7-15(12)24(20,21)18(16(17)19)11-8-9-13(22-2)14(10-11)23-3/h4-10H,1-3H3
• InChI Key： FAEKQHZGXSDYJO-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C)C(N1C1C=CC(=C(C=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 348.07799279g/mol
• Monoisotopic Mass: 348.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.1±60.0 °C(Predicted)
• pka: -1.03±0.20(Predicted)

Additional information on 2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

2-(3,4-Dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione: A Comprehensive Overview

The compound with CAS No 2549039-33-8, known as 2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiadiazines, which are known for their unique structural features and diverse biological activities. The presence of the 3,4-dimethoxyphenyl group and the methyl substituent in its structure contributes to its distinctive properties and functional versatility.

Recent studies have highlighted the importance of benzothiadiazines in drug discovery and development. The 1,1,3-trione moiety in this compound is particularly interesting due to its ability to participate in various chemical reactions and interactions. Researchers have explored its potential as a scaffold for designing new drugs targeting specific biological pathways. For instance, studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a valuable candidate for therapeutic applications.

The synthesis of 2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione involves a series of intricate chemical reactions that require precise control over reaction conditions. The process typically begins with the preparation of the dimethoxyphenyl derivative followed by its coupling with the benzothiadiazine core. The introduction of the methyl group at the 4-position is a critical step that influences the compound's stability and reactivity.

One of the most recent advancements in understanding this compound's properties is its role in enzyme inhibition studies. Scientists have discovered that it can inhibit certain enzymes involved in metabolic pathways associated with neurodegenerative diseases. This finding has opened new avenues for exploring its therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in thin-film transistor applications.

Another area of interest is its environmental impact and biodegradability. Studies have shown that under certain conditions, this compound can undergo enzymatic degradation by microbial communities. This knowledge is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

The structural features of 2-(3,4-dimethoxyphenyl)-4-methyl-3,4-dihydro-2H-1,2,benzothiadiazine trione also make it an excellent candidate for further structural modifications to enhance its bioavailability and efficacy. Chemists are actively exploring methods to optimize its pharmacokinetic properties through rational drug design strategies.

In conclusion,CAS No 2549039_3_8 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups provide a foundation for innovative research and development efforts aimed at harnessing its full potential in medicine and beyond.